Tert-butyl methyl-(2-methyl-5-oxopentan-2-yl)carbamate

• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol
• IUPAC Name: tert-butyl N-methyl-N-(2-methyl-5-oxopentan-2-yl)carbamate
• InChI: InChI=1S/C12H23NO3/c1-11(2,3)16-10(15)13(6)12(4,5)8-7-9-14/h9H,7-8H2,1-6H3
• InChI Key: VSVDUIVDDBEIFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C(C)(C)CCC=O

Description

Tert-butyl methyl-(2-methyl-5-oxopentan-2-yl)carbamate is a useful research compound. Its molecular formula is C12H23NO3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 250 mg of 12d and 500 mg of sodium bicarbonate in 3 ml of THF was added 550 mg of Dess-Martin periodinane reagent. After stirring for 1 h the reaction mixture was diluted with water. A few drops of sat. aq. Na2S2O3 solution were added and stirring was prolonged for 5 min. The product was extracted into diethyl ether. The reaction mixture was filtered over decalite, washed once with 1N NaOH, once with water, dried and concentrated. The residue was purified by chromatography over silica gel, using a gradient of CH2Cl2-diethyl ether as eluent, to provide 160 mg of 12e as colorless oil;